Cas no 23046-02-8 (5-methoxy-1-benzothiophene-2-carboxylic acid)
23046-02-8 structure
Product Name:5-methoxy-1-benzothiophene-2-carboxylic acid
CAS No:23046-02-8
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD07371536
CID:912544
PubChem ID:3008388
Update Time:2025-04-19
5-methoxy-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxybenzo[b]thiophene-2-carboxylic acid
- 5-methoxy-1-benzothiophene-2-carboxylic acid
- 5-Methoxy-benzo[b]thiophene-2-carboxylic acid
- 5-methoxybenzothiophen-2-carboxylic acid
- A878349
- 23046-02-8
- MFCD07371536
- CSMSEXYPAWBSCB-UHFFFAOYSA-N
- J-517697
- Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-
- DTXSID20388352
- 5-Methoxybenzo[b]thiophene-2-carboxylicacid
- F9995-2770
- AS-43217
- CHEMBL83935
- SB35646
- SCHEMBL1867721
- SY111293
- 5-methoxybenzothiophene-2-carboxylic acid
- AKOS016003312
- CS-0076927
-
- MDL: MFCD07371536
- Inchi: 1S/C10H8O3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12)
- InChI Key: CSMSEXYPAWBSCB-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2C=C(C=CC1=2)OC
Computed Properties
- Exact Mass: 208.01900
- Monoisotopic Mass: 208.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 410.0±25.0 °C at 760 mmHg
- Flash Point: 201.8±23.2 °C
- Refractive Index: 1.673
- PSA: 74.77000
- LogP: 2.60810
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-methoxy-1-benzothiophene-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-methoxy-1-benzothiophene-2-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methoxy-1-benzothiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK045-100mg |
5-methoxy-1-benzothiophene-2-carboxylic acid |
23046-02-8 | 95+% | 100mg |
527CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK045-250mg |
5-methoxy-1-benzothiophene-2-carboxylic acid |
23046-02-8 | 95+% | 250mg |
1239CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK045-1g |
5-methoxy-1-benzothiophene-2-carboxylic acid |
23046-02-8 | 95+% | 1g |
2862.0CNY | 2021-07-17 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 28R0007-1g |
5-Methoxy-benzo[b]thiophene-2-carboxylic acid |
23046-02-8 | 96% | 1g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 28R0007-5g |
5-Methoxy-benzo[b]thiophene-2-carboxylic acid |
23046-02-8 | 96% | 5g |
6767.38CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 28R0007-500mg |
5-Methoxy-benzo[b]thiophene-2-carboxylic acid |
23046-02-8 | 96% | 500mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 28R0007-250mg |
5-Methoxy-benzo[b]thiophene-2-carboxylic acid |
23046-02-8 | 96% | 250mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 28R0007-100mg |
5-Methoxy-benzo[b]thiophene-2-carboxylic acid |
23046-02-8 | 96% | 100mg |
932.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 28R0007-50mg |
5-Methoxy-benzo[b]thiophene-2-carboxylic acid |
23046-02-8 | 96% | 50mg |
831.08CNY | 2021-05-07 | |
| Chemenu | CM152910-100mg |
5-Methoxy-1-benzothiophene-2-carboxylic acid |
23046-02-8 | 95%+ | 100mg |
$145 | 2021-08-05 |
5-methoxy-1-benzothiophene-2-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
23046-02-8 (5-methoxy-1-benzothiophene-2-carboxylic acid) Related Products
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- 95094-87-4(5-Hydroxy-1-benzothiophene-2-carboxylic Acid)
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- 19492-99-0(Methyl 5-methoxybenzobthiophene-2-carboxylate)
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